Cas no 827597-92-2 (Piperazine,1-[[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]oxoacetyl]-4-(1-phthalazinyl)-)

Piperazine,1-[[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]oxoacetyl]-4-(1-phthalazinyl)- structure
827597-92-2 structure
Product Name:Piperazine,1-[[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]oxoacetyl]-4-(1-phthalazinyl)-
CAS No:827597-92-2
MF:C25H23N9O3
MW:497.508623361588
CID:683477
Update Time:2024-02-03

Piperazine,1-[[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]oxoacetyl]-4-(1-phthalazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]oxoacetyl]-4-(1-phthalazinyl)-
    • 1,2-Ethanedione, 1-[4-methoxy-7-(3-methyl-1H-1,2,4-triazol-1-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]-2-[4-(1-phthalazinyl)-1-piperazinyl]-
    • Inchi: 1S/C25H23N9O3/c1-15-28-14-34(31-15)24-21-20(19(37-2)13-27-24)18(12-26-21)22(35)25(36)33-9-7-32(8-10-33)23-17-6-4-3-5-16(17)11-29-30-23/h3-6,11-14,26H,7-10H2,1-2H3
    • InChI Key: OIGIYCRSGKJMLO-UHFFFAOYSA-N
    • SMILES: C(C1C2C(OC)=CN=C(N3C=NC(C)=N3)C=2NC=1)(=O)C(N1CCN(C2C3=C(C=CC=C3)C=NN=2)CC1)=O

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 880.2±75.0 °C(Predicted)
  • pka: 10.92±0.40(Predicted)
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